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Compound of Interest

Compound Name: 4-Methyloxazole-5-methanol

Cat. No.: B1351172

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount when handling 4-Methyloxazole-5-methanol. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Methyloxazole-5-methanol is classified as a hazardous chemical with the following primary
risks:

» Flammability: Highly flammable liquid and vapor.[1][2]

o Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2] Some data also
suggests it may cause serious eye damage.[2][3]

e Respiratory Irritation: May cause respiratory irritation.[1][2]

Due to these hazards, the following personal protective equipment (PPE) is mandatory when
handling this compound:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1351172?utm_src=pdf-interest
https://www.benchchem.com/product/b1351172?utm_src=pdf-body
https://www.benchchem.com/product/b1351172?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Methyloxazole_A_Guide_to_Safety_and_Compliance.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloxazole
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Methyloxazole_A_Guide_to_Safety_and_Compliance.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloxazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloxazole
https://www.synblock.com/product/45515-23-9.html
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Methyloxazole_A_Guide_to_Safety_and_Compliance.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Specific Requirement Rationale

To protect against splashes

) Chemical safety goggles or a and vapors that can cause
Eye Protection ) ] o
face shield. serious eye irritation or
damage.[1]
] Chemical-resistant gloves To prevent skin contact which
Hand Protection o o
(e.g., nitrile). can cause irritation.[1]
] Alab coat and closed-toe To protect against accidental
Body Protection ) i
shoes. spills and skin exposure.[1]

Operational Protocol: Safe Handling and Storage

Handling:

» Ventilation: Always handle 4-Methyloxazole-5-methanol in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation of vapors.[4]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use
non-sparking tools to prevent ignition of the flammable vapors.[4]

e Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.

Storage:
o Container: Store in a tightly closed, properly labeled container.[4][5]

e Location: Keep in a dry, cool, and well-ventilated place.[4][5] The recommended storage
temperature is between 2-8°C.[6][7]

e Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[5]

First Aid Measures
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Immediate and appropriate first aid is critical in the event of exposure:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15-20 minutes, holding eyelids open.[8]

Seek immediate medical attention.[8]

. Remove contaminated clothing and wash the
Skin Contact ]
affected area thoroughly with soap and water.[8]

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.[8]

i Do NOT induce vomiting. Rinse mouth with
Ingestion _ _ _ _
water. Seek immediate medical attention.[8][9]

Disposal Plan

Proper disposal of 4-Methyloxazole-5-methanol is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Classification:
e This chemical is classified as an ignitable hazardous waste with EPA Waste Code D001.[1]
Disposal Protocol:

e Waste Container: Use a dedicated, clearly labeled, and sealable container made of a
material compatible with flammable organic compounds for all 4-Methyloxazole-5-methanol
waste.[1]

e Labeling: The container must be labeled as "Hazardous Waste" and clearly indicate "4-
Methyloxazole-5-methanol” as a constituent.[1]

» Segregation: Do not mix this waste with other waste streams, particularly incompatible
chemicals.[1]
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o Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from heat and ignition sources.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed environmental disposal service.

Quantitative Data Summary

Parameter

Data

GHS Hazard Classifications

H225: Highly Flammable liquid and vaporH315:
Causes skin irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Molecular Formula

C5H7NO2[3][6][10]

Molecular Weight

113.11 g/mol [3][6]

Storage Temperature

2-8°C[6][7]

EPA Waste Code

D001 (Ignitable Hazardous Waste)[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Methyloxazole-5-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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